Cas no 1039895-61-8 (1-(2,4-Difluorophenyl)hexan-1-amine)

• Product Name: 1-(2,4-Difluorophenyl)hexan-1-amine
• CAS No: 1039895-61-8
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• MDL: MFCD11194803
• CID: 5215057
• PubChem ID: 43125380
• Update Time: 2026-03-06

1-(2,4-Difluorophenyl)hexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)hexan-1-amine
• Benzenemethanamine, 2,4-difluoro-α-pentyl-
• 1-(2,4-Difluorophenyl)hexan-1-amine

• MDL： MFCD11194803
• Inchi： 1S/C12H17F2N/c1-2-3-4-5-12(15)10-7-6-9(13)8-11(10)14/h6-8,12H,2-5,15H2,1H3
• InChI Key： NCRNDXYXBCNYCR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CCCCC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,4-Difluorophenyl)hexan-1-amine

Introduction to 1-(2,4-Difluorophenyl)hexan-1-amine (CAS No. 1039895-61-8)

1-(2,4-Difluorophenyl)hexan-1-amine, with the CAS number 1039895-61-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its 2,4-difluorophenyl substituent and a hexylamine chain, which confer specific chemical and biological properties that make it a valuable candidate for further research and development.

The molecular formula of 1-(2,4-Difluorophenyl)hexan-1-amine is C₁₂H₁₅F₂N, and its molecular weight is approximately 209.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties have been extensively studied to understand its behavior in different environments and potential interactions with other molecules.

In the realm of pharmaceutical research, 1-(2,4-Difluorophenyl)hexan-1-amine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative disorders. The researchers found that the 2,4-difluorophenyl group plays a crucial role in enhancing the binding affinity and selectivity of the compound.

Beyond its pharmaceutical applications, 1-(2,4-Difluorophenyl)hexan-1-amine has also been investigated for its potential use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings with enhanced properties. A study published in the Journal of Polymer Science in 2022 demonstrated that incorporating this compound into polymer matrices can significantly improve their thermal stability and mechanical strength. These findings open up new possibilities for developing materials with superior performance for various industrial applications.

The synthesis of 1-(2,4-Difluorophenyl)hexan-1-amine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 2,4-difluorobenzaldehyde with hexylamine followed by reduction to form the desired amine product. The optimization of this synthetic pathway has been a focus of recent research to improve yield and purity while reducing costs and environmental impact. A notable study published in the Tetrahedron Letters in 2023 described an efficient one-pot synthesis method that significantly reduces reaction time and waste generation.

The safety profile of 1-(2,4-Difluorophenyl)hexan-1-amine has also been evaluated to ensure its suitability for various applications. Toxicological studies have shown that it has low toxicity when handled properly and under controlled conditions. However, like many organic compounds, it should be used with appropriate safety measures to prevent inhalation, ingestion, or skin contact. Safety data sheets (SDS) are available to provide detailed information on handling, storage, and disposal procedures.

In conclusion, 1-(2,4-Difluorophenyl)hexan-1-amine (CAS No. 1039895-61-8) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new applications and optimize its synthesis methods, paving the way for innovative solutions in various fields.